Cas no 72790-09-1 (2-Pyrimidinecarboxylicacid, 5-butyl-)

• Product Name: 2-Pyrimidinecarboxylicacid, 5-butyl-
• CAS No: 72790-09-1
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 550545
• PubChem ID: 14056312
• Update Time: 2025-04-19

2-Pyrimidinecarboxylicacid, 5-butyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinecarboxylicacid, 5-butyl-
• 5-Butylpyrimidine-2-carboxylicacid
• 2-Pyrimidinecarboxylic acid, 5-butyl- (9CI)
• DTXSID20555148
• FT-0764132
• SCHEMBL9233439
• 72790-09-1
• 5-Butylpyrimidine-2-carboxylic acid

• Inchi： 1S/C9H12N2O2/c1-2-3-4-7-5-10-8(9(12)13)11-6-7/h5-6H,2-4H2,1H3,(H,12,13)
• InChI Key： CIAGNHFWEATGBA-UHFFFAOYSA-N
• SMILES： OC(C1=NC=C(C=N1)CCCC)=O

Computed Properties

• Exact Mass: 180.08996
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08